Cas no 1891120-92-5 (O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine)

• Product Name: O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine
• CAS No: 1891120-92-5
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6411643
• PubChem ID: 117167475
• Update Time: 2025-10-31

O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine
• EN300-1878499
• O-[(1-phenyl-1H-1,2,3-triazol-4-yl)methyl]hydroxylamine
• 1891120-92-5

• Inchi： 1S/C9H10N4O/c10-14-7-8-6-13(12-11-8)9-4-2-1-3-5-9/h1-6H,7,10H2
• InChI Key： KBMNQTGXTVUQKT-UHFFFAOYSA-N
• SMILES： O(CC1=CN(C2C=CC=CC=2)N=N1)N

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Additional information on O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine

Research Briefing on O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine (CAS: 1891120-92-5)

O-(1-phenyl-1H-1,2,3-triazol-4-yl)methylhydroxylamine (CAS: 1891120-92-5) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic hydroxylamine derivative, featuring a 1,2,3-triazole core, has shown promising applications in bioorthogonal chemistry and drug discovery. Recent studies have focused on its unique reactivity profile and potential as a versatile building block for the synthesis of biologically active molecules.

The compound's structural features, particularly the presence of both triazole and hydroxylamine functional groups, make it particularly valuable for click chemistry applications. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness as a bifunctional linker in PROTAC (proteolysis targeting chimera) development, where it showed improved stability compared to traditional hydroxylamine linkers while maintaining excellent conjugation efficiency with carbonyl compounds.

In synthetic methodology development, 1891120-92-5 has been employed as a key intermediate in the preparation of hydroxamic acid derivatives. A 2024 study in ACS Chemical Biology reported its use in generating selective HDAC inhibitors with enhanced pharmacokinetic properties. The triazole moiety was found to contribute significantly to target binding affinity while the hydroxylamine group served as the zinc-binding pharmacophore essential for HDAC inhibition.

From a mechanistic perspective, computational studies have revealed that the electronic properties of the triazole ring in 1891120-92-5 influence the nucleophilicity of the hydroxylamine group, making it particularly reactive toward carbonyl compounds under physiological conditions. This characteristic has been exploited in recent protein labeling strategies, as documented in Nature Chemical Biology (2023), where researchers achieved efficient and selective labeling of aldehyde-tagged proteins in live cells.

The compound's safety profile and ADME properties have been investigated in preclinical studies. While showing good metabolic stability in vitro, researchers have noted that careful structural optimization may be required to improve its blood-brain barrier permeability for CNS-targeted applications. Several pharmaceutical companies have included derivatives of 1891120-92-5 in their discovery pipelines, particularly for oncology and neurodegenerative disease targets.

Future research directions for this compound class include exploration of its applications in targeted protein degradation, development of novel bioorthogonal reactions, and optimization as a warhead for covalent inhibitors. The unique combination of stability and reactivity offered by 1891120-92-5 continues to make it a valuable tool in chemical biology and drug discovery efforts.